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Compound of Interest

Compound Name: Methylprednisolone-d2

Cat. No.: B12413780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the cross-reactivity of Methylprednisolone-
d2 in common immunoassays. Due to a lack of direct experimental data for

Methylprednisolone-d2, this document focuses on the well-documented cross-reactivity of its

non-deuterated counterpart, methylprednisolone. The minor structural modification from

deuterium substitution is not expected to significantly alter its interaction with antibodies in

immunoassays; therefore, the data for methylprednisolone serves as a robust surrogate for

understanding the potential cross-reactivity of Methylprednisolone-d2.

Executive Summary
Methylprednisolone is a synthetic glucocorticoid that can exhibit significant cross-reactivity in

various immunoassays, particularly those designed to measure cortisol. This interference can

lead to falsely elevated results, impacting clinical diagnoses and research outcomes. This

guide summarizes the available data on methylprednisolone cross-reactivity in commercially

available immunoassays and provides a standardized protocol for researchers to assess the

cross-reactivity of Methylprednisolone-d2 and other analogues in their own laboratory

settings.
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The following table summarizes the reported cross-reactivity of methylprednisolone in two

widely used immunoassay platforms. This data is crucial for researchers using these platforms

to be aware of potential interferences when subjects are being treated with

methylprednisolone.

Immunoassay
Platform

Analyte Cross-Reactant
Reported Cross-
Reactivity (%)

Roche Elecsys

Cortisol II
Cortisol

6-α-

Methylprednisolone

High (clinically

significant)[1][2][3]

Siemens ADVIA

Centaur
Cortisol Prednisolone ~55%[4]

Siemens Atellica Cortisol Methylprednisolone Substantial[5]

Note: The term "high" or "substantial" indicates that the cross-reactivity is significant enough to

potentially lead to misinterpretation of results in a clinical or research setting.[1][2][3][5] The

exact percentage of cross-reactivity can vary between antibody lots and assay conditions.

Signaling Pathway of Methylprednisolone
Methylprednisolone, as a glucocorticoid, exerts its anti-inflammatory and immunosuppressive

effects by binding to the glucocorticoid receptor (GR). This interaction initiates a signaling

cascade that ultimately modulates gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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